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Compound of Interest

Compound Name: Fluazifop

Cat. No.: B150276 Get Quote

Introduction

Fluazifop-p-butyl is a selective, post-emergence herbicide used to control grass weeds in a

variety of broad-leaved crops.[1] In plant and soil environments, it is rapidly hydrolyzed to its

active metabolite, fluazifop acid.[1][2] For regulatory and food safety purposes, the total

fluazifop residue, which includes the parent ester, the acid metabolite, and their conjugates, is

typically measured and expressed as fluazifop acid.[1] This application note describes a

robust and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)

method for the quantitative determination of total fluazifop residues in various matrices.

The principle of the method involves the extraction of fluazifop-p-butyl and related compounds

from the sample matrix, followed by a crucial hydrolysis step to convert all residues to fluazifop
acid.[1] Subsequent cleanup using Solid-Phase Extraction (SPE) or a QuEChERS-based

approach removes interfering matrix components before analysis by LC-MS/MS. This common

moiety approach simplifies the analysis by quantifying a single, stable analyte.

Analytical Workflow
The general workflow for the determination of total fluazifop residues is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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